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Compound of Interest

Compound Name:
2-(3-Chloropropyl)isoindoline-1,3-

dione

Cat. No.: B1295566 Get Quote

Technical Data Sheet: 2-(3-
Chloropropyl)isoindoline-1,3-dione
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental molecular and chemical properties of 2-(3-
Chloropropyl)isoindoline-1,3-dione, a compound relevant in various chemical synthesis and

research applications.

Molecular Properties
The key molecular identifiers for 2-(3-Chloropropyl)isoindoline-1,3-dione are summarized in

the table below. This data is essential for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value

Molecular Formula C11H10ClNO2[1][2][3][4]

Molecular Weight 223.66 g/mol [1]

Exact Mass 223.0400063 g/mol [2]
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Logical Relationship of Molecular Formula and
Weight
The molecular formula dictates the molecular weight. The diagram below illustrates the

elemental composition that contributes to the overall molecular weight of the compound.

Elemental Contribution to Molecular Weight

Elemental Composition

Molecular Formula
C11H10ClNO2

Carbon (C)
11 atoms

Hydrogen (H)
10 atoms

Chlorine (Cl)
1 atom

Nitrogen (N)
1 atom

Oxygen (O)
2 atoms

Molecular Weight
223.66 g/mol

12.011 * 11 1.008 * 1035.453 * 1 14.007 * 1 15.999 * 2

Click to download full resolution via product page

Caption: Elemental composition of 2-(3-Chloropropyl)isoindoline-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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